Cas no 147937-36-8 (3-(Chloromethyl)isoquinoline)

• Product Name: 3-(Chloromethyl)isoquinoline
• CAS No: 147937-36-8
• MF: C₁₀H₈ClN
• MW: 177.630221366882
• MDL: MFCD17170389
• CID: 1031668
• PubChem ID: 12874870
• Update Time: 2025-05-20

3-(Chloromethyl)isoquinoline Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)isoquinoline
• 3-Chloromethyl-isoquinoline
• Isoquinoline, 3-(chloromethyl)-
• RWMIUVLOQIOJGB-UHFFFAOYSA-N
• FCH1168489
• ST2417394
• AX8246688
• Z4179
• SCHEMBL2908675
• DS-14184
• C72814
• DTXSID80512116
• XFA93736
• 147937-36-8
• AKOS016013045
• DA-21123
• MFCD17170389
• DTXCID60462923

• MDL： MFCD17170389
• Inchi： 1S/C10H8ClN/c11-6-10-5-8-3-1-2-4-9(8)7-12-10/h1-5,7H,6H2
• InChI Key： RWMIUVLOQIOJGB-UHFFFAOYSA-N
• SMILES： ClCC1C=C2C=CC=CC2=CN=1

Computed Properties

• Exact Mass: 177.0345270g/mol
• Monoisotopic Mass: 177.0345270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 12.9

Experimental Properties

• Boiling Point: 329.1±32.0°C at 760 mmHg

3-(Chloromethyl)isoquinoline Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives

Additional information on 3-(Chloromethyl)isoquinoline

Comprehensive Overview of 3-(Chloromethyl)isoquinoline (CAS No. 147937-36-8): Properties, Applications, and Industry Insights

3-(Chloromethyl)isoquinoline (CAS No. 147937-36-8) is a specialized heterocyclic compound gaining attention in pharmaceutical and agrochemical research. This isoquinoline derivative features a reactive chloromethyl group at the 3-position, making it a valuable building block for synthesizing complex molecules. With the growing demand for small molecule drugs and targeted therapies, compounds like 3-(Chloromethyl)isoquinoline have become increasingly relevant in modern drug discovery pipelines.

The molecular structure of CAS 147937-36-8 combines the planar aromaticity of isoquinoline with the electrophilic reactivity of the chloromethyl substituent. This unique combination enables diverse chemical transformations, particularly in N-heterocycle functionalization and cross-coupling reactions. Recent literature highlights its utility in constructing biologically active scaffolds, especially for central nervous system (CNS) targets and antimicrobial agents. Researchers are particularly interested in its potential for creating isoquinoline-based inhibitors that modulate specific enzymatic pathways.

From a synthetic chemistry perspective, 3-(Chloromethyl)isoquinoline hydrochloride (a common salt form) demonstrates excellent solubility in polar organic solvents while maintaining stability under standard storage conditions. The compound's reactivity profile allows for selective modifications at either the chloromethyl group or the isoquinoline nitrogen, providing medicinal chemists with multiple options for structure-activity relationship (SAR) studies. Current trends in fragment-based drug design have increased the demand for such versatile intermediates.

The pharmaceutical applications of 147937-36-8 are particularly noteworthy in the development of kinase inhibitors and GPCR modulators. Its structural motif appears in several clinical candidates targeting inflammatory diseases and certain proliferative disorders. The compound's ability to serve as a pharmacophore core has led to its inclusion in numerous patent applications, especially those related to personalized medicine approaches. Recent studies have explored its derivatization for creating novel allosteric modulators with improved selectivity profiles.

In material science, 3-Chloromethylisoquinoline derivatives have shown promise as precursors for organic electronic materials. The extended π-conjugation system of isoquinoline, when properly functionalized, can contribute to the development of organic semiconductors and luminescent materials. Researchers are investigating its potential in creating molecular sensors with specific recognition properties, particularly for biological and environmental monitoring applications.

The synthesis and handling of CAS 147937-36-8 require standard laboratory precautions for organochlorine compounds. While not classified as highly hazardous, proper chemical safety protocols should be followed during its manipulation. The compound typically appears as a white to off-white crystalline powder with well-characterized spectroscopic properties (¹H NMR, 13C NMR, and mass spectrometry data are widely available in chemical literature).

Market analysis indicates steady growth in demand for isoquinoline derivatives, driven by expanding pharmaceutical R&D and the search for novel therapeutic scaffolds. Suppliers typically offer 3-(Chloromethyl)isoquinoline in research quantities (100mg to 10g scales) with >95% purity by HPLC analysis. The compound's structure-activity relationship potential continues to attract interest from both academic and industrial research groups exploring next-generation bioactive compounds.

From an environmental standpoint, 147937-36-8 demonstrates typical degradation patterns for aromatic chlorinated compounds under standard wastewater treatment conditions. Researchers developing green chemistry approaches have published several improved synthetic routes that minimize byproduct formation while maintaining good yields. These advancements align with the pharmaceutical industry's push toward more sustainable synthesis methodologies.

Analytical methods for 3-(Chloromethyl)isoquinoline quantification have been well-established, with reverse-phase HPLC being the most common technique. The compound shows characteristic UV absorption maxima that facilitate its detection in complex mixtures. Recent advancements in analytical chemistry have enabled more sensitive detection limits, particularly important for metabolite identification studies in drug development programs.

The intellectual property landscape surrounding isoquinoline-based compounds continues to expand, with 147937-36-8 appearing in numerous patent applications as a key synthetic intermediate. Its versatility in creating diverse molecular architectures makes it particularly valuable for combinatorial chemistry approaches. Several research groups have published innovative uses of this building block in creating privileged structures for medicinal chemistry applications.

Looking forward, the scientific community anticipates continued interest in 3-(Chloromethyl)isoquinoline derivatives as tools for chemical biology investigations and drug discovery efforts. The compound's balanced properties between reactivity and stability make it particularly useful for high-throughput screening libraries and fragment-based lead discovery programs. As structural biology techniques advance, enabling better understanding of protein-ligand interactions, the demand for such well-characterized building blocks will likely increase.